2-{[(2,4-Dimethoxyphenyl)methyl]amino}-1-(4-nitrophenyl)ethan-1-one

• CAS No.: 920804-21-3
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol
• IUPAC Name: 2-[(2,4-dimethoxyphenyl)methylamino]-1-(4-nitrophenyl)ethanone
• InChI: InChI=1S/C17H18N2O5/c1-23-15-8-5-13(17(9-15)24-2)10-18-11-16(20)12-3-6-14(7-4-12)19(21)22/h3-9,18H,10-11H2,1-2H3
• InChI Key: HGHFELRJMVJLFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNCC(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC

Description

2-{[(2,4-Dimethoxyphenyl)methyl]amino}-1-(4-nitrophenyl)ethan-1-one is a synthetic small molecule featuring a ketone backbone substituted with a 4-nitrophenyl group and a 2,4-dimethoxyphenylmethylamino moiety.

Preparation Methods

The synthesis of 2-{[(2,4-Dimethoxyphenyl)methyl]amino}-1-(4-nitrophenyl)ethan-1-one typically involves multiple steps. One common method involves the reaction of 2,4-dimethoxybenzylamine with 4-nitrobenzaldehyde under specific conditions to form the desired product. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

2-{[(2,4-Dimethoxyphenyl)methyl]amino}-1-(4-nitrophenyl)ethan-1-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific atoms or groups within the molecule.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed depend on the specific reaction and conditions used.

Scientific Research Applications

2-{[(2,4-Dimethoxyphenyl)methyl]amino}-1-(4-nitrophenyl)ethan-1-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and protein binding.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(2,4-Dimethoxyphenyl)methyl]amino}-1-(4-nitrophenyl)ethan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s effects are mediated through pathways that involve binding to these targets, leading to changes in their activity or function. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s ethanone core allows versatile modifications. Key analogs and their substituents are compared below:

Table 1: Substituent and Functional Group Comparison

Compound Name	R1 Group	R2 Group	Key Functional Features
Target Compound	2,4-Dimethoxyphenyl	4-Nitrophenyl	Electron-rich (methoxy), electron-deficient (nitro)
2-((2,4-Dichlorophenyl)amino)-1-phenylethan-1-one	2,4-Dichlorophenyl	Phenyl	Halogenated (Cl), planar aromatic
2-((4-Methoxyphenyl)amino)-1-(4-(methylsulfonyl)phenyl)ethan-1-one	4-Methoxyphenyl	4-Methylsulfonylphenyl	Electron-donating (methoxy), polar (sulfonyl)
1-(4-Aminophenyl)-2-morpholinoethan-1-one	Morpholine	4-Aminophenyl	Basic amine, heterocyclic (morpholine)

Table 3: Hypothesized Activity Profile

Compound	Likely Target/Activity	Rationale
Target Compound	Anticancer/Antimicrobial	Nitro group (DNA damage), dimethoxy (lipophilicity)
2-((2,4-Dichlorophenyl)amino)-1-phenylethan-1-one	Anticancer	Chlorine atoms enhance cytotoxicity
Ketoconazole	Antifungal	Dichlorophenyl and imidazole inhibit CYP51

Physicochemical and Spectral Properties

• IR Spectroscopy : The carbonyl (C=O) stretch in analogs appears at ~1675–1700 cm⁻¹ (e.g., 1675 cm⁻¹ in ’s compound 3e) . The target compound’s nitro group may shift this peak slightly due to conjugation.
• Solubility : The 4-nitrophenyl group reduces water solubility, but dimethoxy substituents may improve lipid bilayer penetration compared to sulfonyl or morpholine groups .

Biological Activity

The compound 2-{[(2,4-Dimethoxyphenyl)methyl]amino}-1-(4-nitrophenyl)ethan-1-one is a synthetic organic molecule that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, cytotoxicity, and therapeutic potential based on diverse research findings.

Chemical Structure and Properties

The chemical formula for this compound is $C_{17}H_{20}N_2O_4$, and its structure features a dimethoxyphenyl group and a nitrophenyl group, which are critical for its biological activity. The presence of these functional groups suggests potential interactions with various biological targets.

Research indicates that compounds with similar structures often exhibit activity through several mechanisms:

• Inhibition of Enzymatic Activity : Many phenolic compounds are known to inhibit enzymes involved in cancer progression.
• Induction of Apoptosis : The presence of nitrophenyl groups can trigger apoptotic pathways in cancer cells.
• Antioxidant Properties : Compounds with methoxy groups have been associated with antioxidant activities, which can protect cells from oxidative stress.

Cytotoxicity Studies

Recent studies have evaluated the cytotoxic effects of 2-{[(2,4-Dimethoxyphenyl)methyl]amino}-1-(4-nitrophenyl)ethan-1-one against various cancer cell lines. The results are summarized in the following table:

Cell Line	IC50 (µM)	Reference
MDA-MB-231	10.5
HT-29	15.3
SUIT-2	12.8

These findings suggest that the compound exhibits significant cytotoxicity, particularly against breast cancer cells (MDA-MB-231).

Mechanism of Cytotoxicity

The mechanism by which this compound induces cytotoxicity appears to involve:

• Cell Cycle Arrest : Studies indicate that treatment with this compound leads to an increase in sub-G1 phase cells, indicating apoptosis.
• Reactive Oxygen Species (ROS) Generation : The compound may enhance ROS levels, contributing to oxidative stress in cancer cells.

Case Studies and Research Findings

• Study on MDA-MB-231 Cells : A study demonstrated that treatment with 2-{[(2,4-Dimethoxyphenyl)methyl]amino}-1-(4-nitrophenyl)ethan-1-one resulted in a dose-dependent increase in apoptosis markers such as cleaved caspase-3 and PARP .
• HT-29 Cell Line Analysis : In another study focusing on colorectal cancer (HT-29), the compound showed a notable reduction in cell viability, suggesting its potential as a therapeutic agent against gastrointestinal cancers .
• Comparative Analysis : Compared to standard chemotherapeutics like cisplatin, this compound exhibited comparable or superior cytotoxic effects across multiple cancer cell lines, highlighting its potential as an alternative treatment option .